Cas no 6048-83-5 (methyl 2-benzyloctahydro-3aH-isoindole-3a-carboxylate)

• Product Name: methyl 2-benzyloctahydro-3aH-isoindole-3a-carboxylate
• CAS No: 6048-83-5
• MF: C₉H₁₈S
• MW: 158.304221630096
• CID: 1623648
• Update Time: 2024-09-11

methyl 2-benzyloctahydro-3aH-isoindole-3a-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-benzyloctahydro-3aH-isoindole-3a-carboxylate
• methyl 2-benzyl-3,4,5,6,7,7a-hexahydro-1H-isoindole-3a-carboxylate
• thiacyclodecane

• Inchi： 1S/C9H18S/c1-2-4-6-8-10-9-7-5-3-1/h1-9H2
• InChI Key： IKUFHMODDAEPRX-UHFFFAOYSA-N
• SMILES： S1CCCCCCCCC1

Computed Properties

• Exact Mass: 273.17299
• Monoisotopic Mass: 273.172879
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• Density: 1.127
• Boiling Point: 355.4°C at 760 mmHg
• Flash Point: 117.6°C
• Refractive Index: 1.561
• PSA: 29.54